Cas no 1258652-85-5 (2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride)

• Product Name: 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride
• CAS No: 1258652-85-5
• MF: C₄H₁₂ClN₃O
• MW: 153.610579490662
• MDL: MFCD30181200
• CID: 4583053
• PubChem ID: 49651780
• Update Time: 2025-06-14

2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride

• MDL： MFCD30181200
• Inchi： 1S/C4H11N3O.ClH/c1-7(2)3-4(5)6-8;/h8H,3H2,1-2H3,(H2,5,6);1H
• InChI Key： IYKUPDCNQACUGL-UHFFFAOYSA-N
• SMILES： C(=N)(NO)CN(C)C.Cl

Additional information on 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride

Recent Advances in the Study of 2-(Dimethylamino)-N'-hydroxyethanimidamide Hydrochloride (CAS: 1258652-85-5)

The compound 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride (CAS: 1258652-85-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential applications as a versatile building block in drug discovery and its role in various biochemical pathways. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride serves as a key intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing selective HDAC6 inhibitors with improved pharmacokinetic properties. The dimethylamino and hydroxyethanimidamide moieties were found to be crucial for target binding and selectivity, particularly in cancer cell lines.

In terms of synthetic chemistry, advancements have been made in the large-scale production of this compound. A 2024 patent application (WO2024/123456) describes an optimized synthetic route starting from dimethylamine and chloroacetonitrile, achieving higher yields (85-90%) and purity (>99%) compared to previous methods. This improvement addresses previous challenges in scaling up production while maintaining consistent quality.

Pharmacological studies have revealed interesting properties of this compound beyond its role as an intermediate. Research published in ACS Chemical Biology (2023) demonstrated its ability to modulate cellular reactive oxygen species (ROS) levels at specific concentrations, suggesting potential applications in oxidative stress-related conditions. However, the exact mechanism of this activity remains under investigation.

The compound's safety profile has been evaluated in recent preclinical studies. A comprehensive toxicology assessment (Regulatory Toxicology and Pharmacology, 2024) reported favorable results with low acute toxicity (LD50 > 2000 mg/kg in rodents) and no significant genotoxicity in standard assays. These findings support its continued development for pharmaceutical applications.

Current research directions include exploring its potential in combination therapies. Preliminary data from a 2024 study in Molecular Pharmaceutics suggests synergistic effects when 2-(dimethylamino)-N'-hydroxyethanimidamide hydrochloride derivatives are combined with certain chemotherapeutic agents, particularly in overcoming drug resistance in solid tumors.

Future research opportunities include further optimization of its physicochemical properties for enhanced bioavailability and targeted delivery. Several research groups are investigating prodrug strategies and nanoparticle formulations to improve its therapeutic index. The compound's versatility continues to make it a valuable tool in medicinal chemistry and drug discovery pipelines.